Acetylanonamine
Acetylanonamine
Brand Name:
Vulcanchem
CAS No.:
138079-62-6
VCID:
VC21227398
InChI:
InChI=1S/C21H29NO8/c1-13-11-15(7-10-28-14(2)23)19(25)30-17-6-9-22(4)8-5-16(18(17)24)12-29-20(26)21(13,3)27/h5,7,13,17,27H,6,8-12H2,1-4H3/b15-7+,16-5-/t13-,17-,21-/m1/s1
SMILES:
CC1CC(=CCOC(=O)C)C(=O)OC2CCN(CC=C(C2=O)COC(=O)C1(C)O)C
Molecular Formula:
C21H29NO8
Molecular Weight:
423.5 g/mol
Acetylanonamine
CAS No.: 138079-62-6
Cat. No.: VC21227398
Molecular Formula: C21H29NO8
Molecular Weight: 423.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 138079-62-6 |
|---|---|
| Molecular Formula | C21H29NO8 |
| Molecular Weight | 423.5 g/mol |
| IUPAC Name | [(2E)-2-[(1R,6R,7R,11Z)-7-hydroxy-6,7,14-trimethyl-3,8,17-trioxo-2,9-dioxa-14-azabicyclo[9.5.1]heptadec-11-en-4-ylidene]ethyl] acetate |
| Standard InChI | InChI=1S/C21H29NO8/c1-13-11-15(7-10-28-14(2)23)19(25)30-17-6-9-22(4)8-5-16(18(17)24)12-29-20(26)21(13,3)27/h5,7,13,17,27H,6,8-12H2,1-4H3/b15-7+,16-5-/t13-,17-,21-/m1/s1 |
| Standard InChI Key | VSDQPXFTDJVJID-BCPVGGSJSA-N |
| Isomeric SMILES | C[C@@H]1C/C(=C\COC(=O)C)/C(=O)O[C@@H]2CCN(C/C=C(\C2=O)/COC(=O)[C@]1(C)O)C |
| SMILES | CC1CC(=CCOC(=O)C)C(=O)OC2CCN(CC=C(C2=O)COC(=O)C1(C)O)C |
| Canonical SMILES | CC1CC(=CCOC(=O)C)C(=O)OC2CCN(CC=C(C2=O)COC(=O)C1(C)O)C |
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